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Compound of Interest

Compound Name: 4-Amino-2-bromopyridine

Cat. No.: B189405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-2-bromopyridine (CAS No. 7598-35-8), a key intermediate in pharmaceutical and

agrochemical synthesis.[1] Adherence to these procedures is essential for ensuring laboratory

safety and minimizing environmental impact.

Hazard Summary and Quantitative Data
4-Amino-2-bromopyridine is a hazardous substance that requires careful handling. It is

harmful if swallowed, causes skin irritation, and can lead to serious eye damage.[2][3] It may

also cause respiratory irritation.[2]
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Hazard

Classification
GHS Pictograms Signal Word Hazard Statements

Acute toxicity, oral

(Category 4)
GHS07 Danger

H302: Harmful if

swallowed[2][3]

Skin irritation

(Category 2)
GHS05, GHS07[2]

H315: Causes skin

irritation[2][3]

Serious eye damage

(Category 1)

H318: Causes serious

eye damage[2][3]

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[2]

[3]

Physical and Chemical Properties

Molecular Formula C5H5BrN2[2]

Molecular Weight 173.01 g/mol [2]

Form Solid

Melting Point 92-96 °C

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 4-Amino-2-bromopyridine
to ensure the appropriate level of PPE is selected. The following are minimum requirements:
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Protection Type Specific PPE Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[4]

To protect against splashes

and solid particles that can

cause serious eye damage.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat, and closed-toe shoes.[4]

[5]

To prevent skin irritation and

absorption.[2] Gloves must be

inspected before use.[2]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[3] A

NIOSH-approved respirator

with an appropriate cartridge

may be necessary for

operations with a high potential

for dust generation.[6][7]

To prevent respiratory tract

irritation from dust or aerosols.

[2]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of 4-Amino-2-bromopyridine,

from preparation to post-handling cleanup.

3.1. Pre-Operational Checks

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Assemble all Materials: Gather all necessary equipment, including the chemical container,

spatulas, weighing paper, and reaction vessels, within the fume hood to minimize movement.

Inspect PPE: Don and inspect all required PPE for any defects.

Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety

shower, eyewash station, and fire extinguisher.[8]
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3.2. Weighing and Transferring

Work Within a Fume Hood: All handling of 4-Amino-2-bromopyridine powder must be

performed inside a certified chemical fume hood to control dust.[9]

Grounding: Ground all equipment to prevent static discharge, which could ignite fine dust.[9]

Careful Dispensing: Use a clean, dry spatula to carefully transfer the solid from its storage

container to a tared weighing vessel. Avoid creating dust.

Seal Container Promptly: Immediately and tightly close the 4-Amino-2-bromopyridine
container after dispensing.[3]

Clean Spills Immediately: Use an appropriate absorbent material for any minor spills within

the fume hood.

3.3. Post-Handling Procedures

Decontaminate Equipment: Clean all used glassware and equipment with a suitable solvent

in the fume hood.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.[3]

Label and Store: Ensure the primary container is properly labeled and stored in a cool, dry,

well-ventilated area away from incompatible materials such as strong oxidizing agents and

acids.[3][9]

Disposal Plan
Proper disposal of 4-Amino-2-bromopyridine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection

Designated Waste Container: Collect all solid waste, including contaminated weighing paper,

gloves, and absorbent materials, in a clearly labeled, sealed, and compatible hazardous

waste container.[10]
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Avoid Mixing: Do not mix 4-Amino-2-bromopyridine waste with other waste streams.

Liquid Waste: Collect any solutions containing 4-Amino-2-bromopyridine in a separate,

labeled hazardous waste container for halogenated organic compounds.

4.2. Storage and Disposal

Secure Storage: Store waste containers in a designated, secure area away from general

laboratory traffic.

Waste Manifest: Complete a hazardous waste manifest for collection by certified waste

disposal personnel.

Follow Institutional Guidelines: Adhere to all institutional and local regulations for the

disposal of chemical waste.[11]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an eyewash

station.[10] Seek immediate medical attention.

[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes.[2][3] Seek medical attention

if irritation persists.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[2][3] Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[2] Seek immediate medical attention.

Large Spill

Evacuate the area immediately and alert

laboratory personnel. Contact the institution's

environmental health and safety (EH&S)

department or emergency response team.[10]

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling of 4-Amino-2-bromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. capotchem.cn [capotchem.cn]

3. aksci.com [aksci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b189405?utm_src=pdf-body-img
https://www.benchchem.com/product/b189405?utm_src=pdf-body
https://www.benchchem.com/product/b189405?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28521
https://www.capotchem.cn/doc/viewmsds_7598-35-8.html
https://aksci.com/sds/J99302_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. uah.edu [uah.edu]

5. sams-solutions.com [sams-solutions.com]

6. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse
University [ehss.syr.edu]

7. assets.thermofisher.cn [assets.thermofisher.cn]

8. CDC - NIOSH Pocket Guide to Chemical Hazards - Pyridine [cdc.gov]

9. ehs.washington.edu [ehs.washington.edu]

10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-Amino-2-
bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189405#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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